Barium(2+);sulfate
Barium(2+);sulfate
Barium Sulfate is the sulfate salt of barium, an alkaline, divalent metal. Barium sulfate is quite insoluble in water, and is used as a radiopaque agent to diagnose gastrointestinal medical conditions. Barium sulfate is taken by mouth or given rectally. (NCI04)
Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580°C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated sulfuric acid. Used as a weighting mud in oil-drilling, in paints, paper coatings, linoleum, textiles, rubber. Administered internally ("barium cocktail") as a radio-opaque diagnostic aid.
Barium sulfate is a metal sulfate with formula BaO4S. Virtually insoluble in water at room temperature, it is mostly used as a component in oil well drilling fluid it occurs naturally as the mineral barite. It has a role as a radioopaque medium. It is a barium salt and a metal sulfate.
Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580°C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated sulfuric acid. Used as a weighting mud in oil-drilling, in paints, paper coatings, linoleum, textiles, rubber. Administered internally ("barium cocktail") as a radio-opaque diagnostic aid.
Barium sulfate is a metal sulfate with formula BaO4S. Virtually insoluble in water at room temperature, it is mostly used as a component in oil well drilling fluid it occurs naturally as the mineral barite. It has a role as a radioopaque medium. It is a barium salt and a metal sulfate.
Brand Name:
Vulcanchem
CAS No.:
7727-43-7
VCID:
VC0147921
InChI:
InChI=1S/Ba.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES:
[O-]S(=O)(=O)[O-].[Ba+2]
Molecular Formula:
BaSO4
BaO4S
BaO4S
Molecular Weight:
233.39 g/mol
Barium(2+);sulfate
CAS No.: 7727-43-7
Reference Standards
VCID: VC0147921
Molecular Formula: BaSO4
BaO4S
Molecular Weight: 233.39 g/mol
CAS No. | 7727-43-7 |
---|---|
Product Name | Barium(2+);sulfate |
Molecular Formula | BaSO4 BaO4S |
Molecular Weight | 233.39 g/mol |
IUPAC Name | barium(2+);sulfate |
Standard InChI | InChI=1S/Ba.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 |
Standard InChIKey | TZCXTZWJZNENPQ-UHFFFAOYSA-L |
Impurities | Natural impurities are ferric oxide, silicon dioxide, and strontium sulfate. |
SMILES | [O-]S(=O)(=O)[O-].[Ba+2] |
Canonical SMILES | [O-]S(=O)(=O)[O-].[Ba+2] |
Boiling Point | 2912 °F at 760 mm Hg (Decomposes) (NIOSH, 2016) decomposes 2912°F (decomposes) 2912°F (Decomposes) |
Colorform | Fine, heavy powder or polymorphous crystals White, orthorhombic crystals White or yellowish powder Opaque powde |
Density | 4.25 to 4.5 (NIOSH, 2016) 4.49 g/cu cm 4.5 g/cm³ 4.25-4.5 |
Melting Point | 2876 °F (NIOSH, 2016) 1580 1580 °C 2876°F |
Physical Description | Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580°C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated sulfuric acid. Used as a weighting mud in oil-drilling, in paints, paper coatings, linoleum, textiles, rubber. Administered internally ("barium cocktail") as a radio-opaque diagnostic aid. DryPowder; Liquid; WetSolid; WetSolid, Liquid ODOURLESS TASTELESS WHITE OR YELLOWISH CRYSTALS OR POWDER. White or yellowish, odorless powder. |
Description | Barium Sulfate is the sulfate salt of barium, an alkaline, divalent metal. Barium sulfate is quite insoluble in water, and is used as a radiopaque agent to diagnose gastrointestinal medical conditions. Barium sulfate is taken by mouth or given rectally. (NCI04) Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580°C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated sulfuric acid. Used as a weighting mud in oil-drilling, in paints, paper coatings, linoleum, textiles, rubber. Administered internally ("barium cocktail") as a radio-opaque diagnostic aid. Barium sulfate is a metal sulfate with formula BaO4S. Virtually insoluble in water at room temperature, it is mostly used as a component in oil well drilling fluid it occurs naturally as the mineral barite. It has a role as a radioopaque medium. It is a barium salt and a metal sulfate. |
Solubility | 0.0002 % at 64° F (NIOSH, 2016) Very slightly soluble in cold water 0.00031 g/100 g water at 20 °C; insol in ethanol Soluble in hot concentrated sulfuric acid; practically insoluble in dilute acids and alcohol Practically insoluble in organic solvents; very slightly soluble in alkalis and in solution of many salts Solubility in water: none (64°F): 0.0002% |
Synonyms | Barite Baritop Barium Sulfate Barium Sulfate (2:1) E Z CAT E-Z-CAT EZCAT Micropaque Oral Sulfate, Barium |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 0 mmHg (approx) |
PubChem Compound | 24414 |
Last Modified | Nov 11 2021 |
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